Cas no 946341-24-8 (1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one)
1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[5-(2-methoxyphenyl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]-2-methylpropan-1-one
- 1-Propanone, 1-[4,5-dihydro-3-(2-methoxyphenyl)-5-(6-quinoxalinyl)-1H-pyrazol-1-yl]-2-methyl-
- 1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one
-
- Inchi: 1S/C22H22N4O2/c1-14(2)22(27)26-20(15-8-9-17-19(12-15)24-11-10-23-17)13-18(25-26)16-6-4-5-7-21(16)28-3/h4-12,14,20H,13H2,1-3H3
- InChI Key: VVGNDFSFAQDONU-UHFFFAOYSA-N
- SMILES: C(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=CC=C2OC)=N1)(=O)C(C)C
1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3360-0017-2μmol |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-5μmol |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-10μmol |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-20μmol |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 20μmol |
$79.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-1mg |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-2mg |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-3mg |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-4mg |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-5mg |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 5mg |
$69.0 | 2023-08-13 | |
| Life Chemicals | F3360-0017-10mg |
1-[3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-methylpropan-1-one |
946341-24-8 | 90%+ | 10mg |
$79.0 | 2023-08-13 |
1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one
Comprehensive Overview of 1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one (CAS No. 946341-24-8)
The compound 1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one (CAS No. 946341-24-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique pyrazoline and quinoxaline moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which could play a role in addressing unmet medical needs in oncology and inflammatory diseases.
In recent years, the demand for novel small-molecule drugs has surged, driven by advancements in precision medicine and targeted therapy. The compound 1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one aligns with this trend, as its structure suggests potential interactions with specific biological targets. For instance, the quinoxaline ring is known for its ability to intercalate with DNA, making it a valuable scaffold in the development of anticancer agents.
One of the most frequently searched questions in the context of this compound is: "What are the potential applications of CAS No. 946341-24-8 in drug discovery?" To address this, it is essential to highlight the molecule's pharmacophore features. The methoxyphenyl group, for example, is often associated with enhanced bioavailability and metabolic stability, while the pyrazoline core contributes to its binding affinity. These attributes make it a versatile building block for designing next-generation therapeutics.
Another hot topic in the scientific community is the role of artificial intelligence (AI) in accelerating drug discovery. Interestingly, 1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one has been the subject of computational studies, where molecular docking and QSAR modeling have been employed to predict its biological activity. Such approaches not only reduce the time and cost associated with traditional drug development but also open new avenues for repurposing existing compounds.
From a synthetic chemistry perspective, the preparation of CAS No. 946341-24-8 involves multi-step reactions, including cyclocondensation and N-alkylation. These processes require careful optimization to achieve high yields and purity, which are critical for subsequent biological evaluations. Researchers often search for "synthetic routes for quinoxaline derivatives" or "optimization strategies for pyrazoline-based compounds," reflecting the growing interest in scalable and efficient methodologies.
In conclusion, 1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one represents a fascinating area of study with broad implications for modern medicine. Its structural complexity, combined with its potential therapeutic benefits, positions it as a key player in the ongoing quest for innovative treatments. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about drug design, computational chemistry, and translational research.
946341-24-8 (1-3-(2-methoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-methylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)